3-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]-4-methoxyphenyl}-1-(1,3-dimethyl-1H-pyrazol-5-yl)-2-propen-1-one

• IUPAC Name: (E)-3-[3-[(4-chloropyrazol-1-yl)methyl]-4-methoxyphenyl]-1-(2,5-dimethylpyrazol-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H19ClN4O2/c1-13-8-17(23(2)22-13)18(25)6-4-14-5-7-19(26-3)15(9-14)11-24-12-16(20)10-21-24/h4-10,12H,11H2,1-3H3/b6-4+
• InChI Key: UZUORBWDGKFBMO-GQCTYLIASA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)C=CC2=CC(=C(C=C2)OC)CN3C=C(C=N3)Cl)C
• Isomeric SMILES: CC1=NN(C(=C1)C(=O)/C=C/C2=CC(=C(C=C2)OC)CN3C=C(C=N3)Cl)C
• Molecular Formula: C19H19ClN4O2
• Molecular Weight: 370.8 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a methoxy group, and a propenone group. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure and functional groups. For example, pyrazole compounds are generally soluble in water and other polar solvents due to the presence of nitrogen atoms.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many pyrazole derivatives show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, some pyrazole compounds can be hazardous if ingested, inhaled, or come into contact with the skin.

Future Directions

Pyrazole-based compounds have been the focus of much research due to their wide range of biological activities and potential applications in drug development. Future research could explore the synthesis of new derivatives and their potential applications.